Cas no 1187164-36-8 (2-(3-Chlorobenzoyl)-6-methylpyridine)

• Product Name: 2-(3-Chlorobenzoyl)-6-methylpyridine
• CAS No: 1187164-36-8
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• CID: 4684372
• Update Time: 2025-05-21

2-(3-Chlorobenzoyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorobenzoyl)-6-methylpyridine
• (3-Chlorophenyl)(6-methylpyridin-2-yl)methanone

• Inchi： 1S/C13H10ClNO/c1-9-4-2-7-12(15-9)13(16)10-5-3-6-11(14)8-10/h2-8H,1H3
• InChI Key： LWAJOXDYDDBZHD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C=CC=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Topological Polar Surface Area: 30

Additional information on 2-(3-Chlorobenzoyl)-6-methylpyridine

Introduction to 2-(3-Chlorobenzoyl)-6-methylpyridine (CAS No. 1187164-36-8)

2-(3-Chlorobenzoyl)-6-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1187164-36-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyridine core substituted with a 3-chlorobenzoyl group and a methyl group at the 6-position, making it a versatile scaffold for the development of novel bioactive molecules. The unique structural attributes of this compound have garnered attention from researchers exploring its potential in drug discovery, particularly in the modulation of biological pathways associated with neurological and inflammatory disorders.

The 3-chlorobenzoyl moiety in 2-(3-Chlorobenzoyl)-6-methylpyridine introduces electrophilic characteristics that can facilitate further functionalization, enabling the synthesis of more complex derivatives. This property is particularly valuable in medicinal chemistry, where structural modifications are often employed to enhance binding affinity, selectivity, and pharmacokinetic profiles. The presence of the methyl group at the 6-position of the pyridine ring further contributes to the compound's steric and electronic properties, influencing its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of 2-(3-Chlorobenzoyl)-6-methylpyridine as a lead compound for drug development. Studies have demonstrated its potential as an intermediate in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The benzoyl group's ability to form hydrogen bonds and its interaction with aromatic residues in protein targets make this compound an attractive candidate for designing small-molecule drugs.

In the context of contemporary pharmaceutical research, 2-(3-Chlorobenzoyl)-6-methylpyridine has been investigated for its activity against various enzymes and receptors. Notably, preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain cytoplasmic kinases, which are aberrantly activated in several pathological conditions. The chloro substituent on the benzene ring enhances lipophilicity, potentially improving membrane permeability and thus oral bioavailability—a critical factor in drug formulation.

The synthesis of 2-(3-Chlorobenzoyl)-6-methylpyridine typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. The introduction of the 3-chlorobenzoyl group often requires chlorination followed by acylation reactions, while the methyl group can be incorporated via alkylation or through directed functionalization strategies. Advances in green chemistry have also led to more sustainable synthetic routes, minimizing waste and hazardous byproducts.

From a pharmacological perspective, 2-(3-Chlorobenzoyl)-6-methylpyridine serves as a valuable building block for exploring new therapeutic agents. Its structural motif is reminiscent of established drugs used in treating neurological disorders such as epilepsy and Alzheimer's disease. Researchers are leveraging high-throughput screening (HTS) techniques to identify novel analogs with enhanced pharmacological properties. The combination of computational screening with experimental validation has accelerated the discovery pipeline for compounds derived from this scaffold.

The role of 2-(3-Chlorobenzoyl)-6-methylpyridine extends beyond kinase inhibition; it has also been explored as a precursor for developing antiviral and antibacterial agents. The pyridine ring's ability to interact with nucleic acid bases and amino acid side chains makes it a promising candidate for designing molecules that disrupt pathogen replication or inhibit bacterial enzyme activity. Ongoing research aims to optimize synthetic pathways to produce enantiomerically pure forms of this compound, which could lead to improved drug candidates with reduced off-target effects.

In conclusion, 2-(3-Chlorobenzoyl)-6-methylpyridine (CAS No. 1187164-36-8) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and functional versatility position it as a key intermediate in drug discovery efforts targeting neurological, inflammatory, and infectious diseases. As methodologies for molecular design continue to evolve, compounds like this will remain at the forefront of innovation in medicinal chemistry.